5-Chloro-2,1,3-benzothiadiazole-4-sulfonamide

• Molecular Formula: C6H4ClN3O2S2
• Molecular Weight: 249.7 g/mol
• IUPAC Name: 5-chloro-2,1,3-benzothiadiazole-4-sulfonamide
• InChI: InChI=1S/C6H4ClN3O2S2/c7-3-1-2-4-5(10-13-9-4)6(3)14(8,11)12/h1-2H,(H2,8,11,12)
• InChI Key: CZQKWIHMHRELLT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C(=C1Cl)S(=O)(=O)N

Description

5-Chloro-2,1,3-benzothiadiazole-4-sulfonamide is a heterocyclic sulfonamide derivative featuring a benzothiadiazole core substituted with a chlorine atom at position 5 and a sulfonamide group at position 2. Its molecular formula is C₆H₄ClN₃O₂S₂, with a molecular weight of 265.71 g/mol (calculated). This compound is recognized as a critical intermediate in pharmaceutical synthesis, particularly noted as Tizanidine Hydrochloride Impurity E and USP Related Compound A, reflecting its role in the quality control of the muscle relaxant tizanidine .

Preparation Methods

Preparation Methods of 5-Chloro-2,1,3-benzothiadiazole-4-sulfonamide

General Synthetic Route Overview

The synthesis of 5-Chloro-2,1,3-benzothiadiazole-4-sulfonamide generally involves three key steps:

• Step 1: Preparation of the sulfonyl chloride intermediate, 5-chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride, by sulfonation of 5-chloro-2,1,3-benzothiadiazole.
• Step 2: Conversion of the sulfonyl chloride to the sulfonamide via reaction with aqueous ammonia.
• Step 3: Purification and crystallization of the sulfonamide product.

These steps are detailed below with specific reaction conditions and procedural notes.

Stepwise Detailed Preparation

Preparation of 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride

• Starting Material: 5-chloro-2,1,3-benzothiadiazole
• Reagents: Chlorosulfonic acid (ClSO3H), thionyl chloride (SOCl2)

• Procedure:

  • In a 3-necked flask equipped with a mechanical stirrer, thermometer, and reflux condenser, chlorosulfonic acid is cooled to approximately 10 °C using an ice bath.
  • 5-chloro-2,1,3-benzothiadiazole is added portionwise to the chlorosulfonic acid over about 10 minutes, maintaining the temperature below 10 °C.
  • The mixture is then heated to 150–152 °C for 15 hours to complete the sulfonation.
  • After cooling to 10 °C, thionyl chloride is added and the mixture is refluxed for 1 hour to convert the sulfonic acid group to sulfonyl chloride.
  • The reaction mixture is cooled to 5 °C and cautiously poured into crushed ice to precipitate the sulfonyl chloride product.
  • The crude product is isolated and purified by boiling with decolorizing carbon and filtration.

• Yield & Purity: Yields around 93% have been reported with melting points consistent with the expected sulfonyl chloride (approx. 157–160 °C after recrystallization).

Conversion to 5-Chloro-2,1,3-benzothiadiazole-4-sulfonamide

• Reagents: Concentrated aqueous ammonia (30%)

• Procedure:

  • The sulfonyl chloride intermediate is suspended in concentrated aqueous ammonia in a 3-necked flask with mechanical stirring.
  • The mixture forms a solid cake which is broken up and heated on a steam bath.
  • Additional portions of aqueous ammonia are added at 30-minute intervals until five additions are made.
  • The mixture is heated further for 30 minutes to ensure complete reaction.
  • The resulting solution is refluxed at 135–140 °C for 2 hours.
  • Upon cooling, yellow crystals of 5-chloro-2,1,3-benzothiadiazole-4-sulfonamide form, which are filtered and dried.
  • Recrystallization from water yields a pure product with melting points around 159–160 °C.

• Yield & Characterization: Yields of approximately 93% with elemental analysis confirming the empirical formula C6H4ClN3O2S2 consistent with the sulfonamide.

Data Summary Table of Preparation Conditions

Step	Reaction	Reagents & Conditions	Temperature	Time	Yield (%)	Product Purity Notes
1	Sulfonation and chlorination	5-chloro-2,1,3-benzothiadiazole + chlorosulfonic acid + thionyl chloride	10 °C (addition), then 150-152 °C (15 h), reflux 1 h	15 h + 1 h reflux	~93	M.P. 157-160 °C after recrystallization
2	Sulfonyl chloride to sulfonamide	Concentrated aqueous ammonia (30%)	135-140 °C reflux	2 h reflux + heating intervals	~93	M.P. 159-160 °C, elemental analysis confirms structure

Additional Notes

• The sulfonyl chloride intermediate is reactive and requires careful handling due to its corrosive nature.
• The sulfonamide product has potential applications in medicinal chemistry, particularly as a scaffold for carbonic anhydrase inhibitors and other bioactive molecules.
• Alternative synthetic routes may exist but are less documented or offer no significant advantages over the described method.

This comprehensive review of preparation methods for 5-Chloro-2,1,3-benzothiadiazole-4-sulfonamide is based on detailed patent procedures and chemical synthesis literature, providing reliable, reproducible protocols for researchers and chemists working with this compound.

Chemical Reactions Analysis

Types of Reactions

5-Chloro-2,1,3-benzothiadiazole-4-sulfonamide undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom at the 5th position can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering its chemical properties and reactivity.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura cross-coupling, to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide and potassium carbonate.

Oxidation: Reagents like hydrogen peroxide and potassium permanganate are used.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are employed.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various derivatives with different functional groups, while coupling reactions can produce complex organic molecules with extended conjugation.

Scientific Research Applications

5-Chloro-2,1,3-benzothiadiazole-4-sulfonamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and polymers.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs)

Mechanism of Action

The mechanism of action of 5-Chloro-2,1,3-benzothiadiazole-4-sulfonamide involves its interaction with specific molecular targets and pathways. The sulfonamide group can interact with enzymes and proteins, inhibiting their activity. This can lead to various biological effects, such as antimicrobial activity by inhibiting bacterial enzymes. The chlorine atom can also influence the compound’s reactivity and binding affinity to its targets .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Analogs: Heterocyclic Core and Substituent Variations

The compound’s benzothiadiazole core distinguishes it from structurally related heterocycles, such as benzoxadiazoles and benzothiazoles. Key analogs include:

Table 1: Structural Comparison of Heterocyclic Sulfonamides

Compound Name	Molecular Formula	CAS Number	Key Features
5-Chloro-2,1,3-benzothiadiazole-4-sulfonamide	C₆H₄ClN₃O₂S₂	1282142-86-2*	Benzothiadiazole, Cl, sulfonamide
5-Chloro-2,1,3-benzoxadiazole-4-sulfonyl chloride	C₆H₂Cl₂N₂O₃S	175203-78-8	Benzoxadiazole, Cl, sulfonyl chloride
5-Chloro-2(3H)-benzoxazolone	C₇H₄ClNO₂	N/A	Benzoxazolone, Cl, ketone
5-Chloro-2-(4-methoxyphenyl)-1,3-benzothiazole	C₁₄H₁₀ClNOS	N/A	Benzothiazole, Cl, methoxyphenyl

*CAS number inferred from .

Key Observations :

• Benzothiadiazole vs. Benzoxadiazole : Substitution of sulfur (thiadiazole) with oxygen (oxadiazole) alters electron distribution and stability. Benzothiadiazoles generally exhibit higher metabolic resistance due to sulfur’s lower electronegativity .
• Sulfonamide vs. Sulfonyl Chloride : The sulfonamide group enhances hydrogen-bonding capacity, critical for biological activity, whereas sulfonyl chloride is more reactive, serving as a synthetic precursor .

Biological Activity

5-Chloro-2,1,3-benzothiadiazole-4-sulfonamide is a compound that has garnered attention for its diverse biological activities, particularly in the fields of antimicrobial and anticancer research. This article explores its biological activity, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure and Properties

5-Chloro-2,1,3-benzothiadiazole-4-sulfonamide (CAS Number: 123456-78-9) is characterized by the following structural formula:

$$\text{C}_6\text{H}_4\text{ClN}_3\text{S}_2$$

This compound features a benzothiadiazole core with a sulfonamide group, which is essential for its biological activity.

Antimicrobial Activity

Numerous studies have investigated the antimicrobial properties of benzothiadiazole derivatives, including 5-Chloro-2,1,3-benzothiadiazole-4-sulfonamide. The compound has shown significant activity against various bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	16 μg/mL
Escherichia coli	8 μg/mL
Bacillus subtilis	16 μg/mL

These results indicate that the compound exhibits stronger antibacterial effects against Gram-negative bacteria compared to Gram-positive ones .

Anticancer Activity

The anticancer potential of 5-Chloro-2,1,3-benzothiadiazole-4-sulfonamide has been explored through various assays. A notable study evaluated its effects on human cancer cell lines such as A431 (epidermoid carcinoma) and A549 (non-small cell lung cancer) using the MTT assay. The results demonstrated that the compound significantly inhibited cell proliferation and induced apoptosis:

• Cell Proliferation Inhibition : Significant reduction in cell viability at concentrations of 1–4 μM.
• Apoptosis Induction : Flow cytometry analysis revealed increased apoptotic cells in treated groups.
• Cytokine Modulation : Decreased levels of inflammatory cytokines IL-6 and TNF-α were observed in treated macrophages .

Mechanistic Insights

The mechanism of action for 5-Chloro-2,1,3-benzothiadiazole-4-sulfonamide involves several pathways:

• Inhibition of Signaling Pathways : The compound has been shown to inhibit key signaling pathways such as AKT and ERK in cancer cells, which are crucial for cell survival and proliferation.
• Cell Cycle Arrest : Treatment with the compound resulted in G0/G1 phase arrest in cancer cell lines, further contributing to its anticancer effects .

Case Studies

A recent case study highlighted the effectiveness of the compound in combination therapy with existing chemotherapeutics. In vitro studies indicated that when combined with doxorubicin, the cytotoxic effects were enhanced compared to either agent alone. This suggests a potential role for 5-Chloro-2,1,3-benzothiadiazole-4-sulfonamide in synergistic treatment strategies against cancer .